Cas no 435345-39-4 (1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride)

• Product Name: 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride
• CAS No: 435345-39-4
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 929019
• PubChem ID: 3150620
• Update Time: 2025-05-20

1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-cyclohexyl)-piperazine
• 1-(2-methylcyclohexyl)piperazine
• 1-(2-Methyl-cyclohexyl)piperazine
• AC1MK5V3
• KB-89538
• Oprea1_284870
• Oprea1_749468
• A826328
• BAS 04444047
• DTXSID50389913
• 435345-39-4
• DB-237573
• 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride

• MDL： MFCD06801027
• Inchi： 1S/C11H22N2/c1-10-4-2-3-5-11(10)13-8-6-12-7-9-13/h10-12H,2-9H2,1H3
• InChI Key： ZYJADGWLXSPEIR-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1CCCCC1C

Computed Properties

• Exact Mass: 182.17800
• Monoisotopic Mass: 182.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 256.2°C at 760 mmHg
• Flash Point: 93°C
• PSA: 15.27000
• LogP: 1.73700

Additional information on 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride

Introduction to 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride (CAS No. 435345-39-4)

1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride (CAS No. 435345-39-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a dihydrochloride salt of a piperazine derivative. The unique structure and properties of this compound make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride consists of a piperazine ring substituted with a 2-methylcyclohexyl group. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for use in both laboratory and clinical settings. The piperazine moiety is known for its ability to interact with various biological targets, including receptors and enzymes, which contributes to its potential therapeutic effects.

Recent research has focused on the pharmacological properties of 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride. Studies have shown that this compound exhibits potent activity against certain types of receptors, particularly those involved in the central nervous system (CNS). For instance, it has been found to have selective affinity for serotonin receptors, which are implicated in a range of neurological disorders such as depression, anxiety, and schizophrenia. This selective binding profile makes it a promising lead compound for the development of novel antidepressants and anxiolytics.

In addition to its potential as a CNS modulator, 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride has also shown promise in other therapeutic areas. Preclinical studies have demonstrated its anti-inflammatory properties, suggesting potential applications in the treatment of inflammatory diseases such as arthritis and asthma. The compound's ability to modulate inflammatory pathways without significant side effects is particularly noteworthy.

The safety and efficacy of 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride have been evaluated in several preclinical models. Animal studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further development into clinical trials.

In the context of drug discovery and development, 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and pharmacological profile make it a valuable addition to the arsenal of compounds being explored for new therapeutic applications. Ongoing research aims to further elucidate the mechanisms of action and optimize the compound's properties for clinical use.

The synthesis of 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride involves several well-established chemical reactions, including substitution and salt formation steps. The synthetic route is designed to be scalable and cost-effective, making it feasible for large-scale production if required. This aspect is crucial for ensuring that the compound can be manufactured in sufficient quantities for both research and commercial purposes.

In conclusion, 1-(2-Methyl-cyclohexyl)-piperazinedihydrochloride (CAS No. 435345-39-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, pharmacological properties, and favorable safety profile make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.